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Compound of Interest

Compound Name: Chlorodiphenylmethane

Cat. No.: B1668796 Get Quote

The proper disposal of chlorodiphenylmethane is a critical component of laboratory safety

and environmental responsibility. For researchers, scientists, and drug development

professionals, adherence to correct disposal protocols is essential not only for regulatory

compliance but also for the safety of personnel and the protection of the environment.

Chlorodiphenylmethane is classified as a hazardous substance, primarily due to its corrosive

nature and reactivity with water.[1] This guide provides a detailed, step-by-step procedure for

its safe handling and disposal.

Immediate Safety Precautions
Before handling chlorodiphenylmethane for disposal, it is imperative to wear the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks. All handling of

chlorodiphenylmethane waste should occur in a well-ventilated area, preferably within a

certified chemical fume hood to prevent the inhalation of vapors.[1][2]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[1]

Protects against splashes and

vapors that can cause serious

eye damage.[3][4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][5]

Prevents skin contact, which

can cause severe burns.[3][4]

Body Protection

A lab coat is mandatory. An

apron and additional protective

clothing are necessary if there

is a risk of splashing.[1]

Protects the body from

accidental contact with the

chemical.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[1][4]

Prevents inhalation of harmful

vapors.[3]

Step-by-Step Disposal Protocol
The following protocol details the standard operating procedure for the safe disposal of

chlorodiphenylmethane waste. The most crucial step is to engage a licensed hazardous

waste disposal company for the final disposal.[1][3]

Waste Identification and Segregation:

Chlorodiphenylmethane waste must be classified as hazardous waste.[1][6]

It is crucial to segregate this waste from other waste streams. Do not mix it with other

chemicals, especially water, as it can react violently.[1]

Container Selection and Labeling:

Use a compatible, sealed, and leak-proof container for waste collection.[1][2] Plastic

containers are often preferred over glass when chemical compatibility is not an issue.[2]

The container must have a leak-proof, screw-on cap.[6]

The container must be clearly labeled with the words "Hazardous Waste" and

"Chlorodiphenylmethane".[1][2]
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The label must also include the full chemical name of all contents (no abbreviations), the

date of waste generation, the place of origin (department, room number), and the principal

investigator's name and contact number.[2]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.[1]

This area should be away from incompatible materials, particularly water and moisture.[1]

[4]

Always use secondary containment, such as a lab tray, to capture any potential spills or

leaks.[6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[1]

Provide them with a copy of the Safety Data Sheet (SDS) for chlorodiphenylmethane.[1]

Do not attempt to dispose of chlorodiphenylmethane down the drain or in regular trash.

[2][3]

Spill Management
In the event of a spill, the following immediate actions should be taken:

Evacuate the immediate area and ensure it is well-ventilated.[1]

Wearing the appropriate PPE, contain the spill by absorbing it with an inert, non-combustible

absorbent material such as sand, silica gel, or vermiculite.[1][2][4]

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[1][2]
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Clean the spill area thoroughly. Do not use water to clean up spills, as

chlorodiphenylmethane reacts with it.[1]

Quantitative Data for Chlorodiphenylmethane
The following table summarizes key quantitative data for chlorodiphenylmethane, providing a

quick reference for its physical and chemical properties.

Property Value

Molecular Formula C₁₃H₁₁Cl[7]

Molecular Weight 202.68 g/mol [7]

Appearance Needles or liquid[7]

Melting Point 15-17 °C

Boiling Point 140 °C at 3 mmHg

Density 1.14 g/mL at 25 °C

Flash Point 112 °C (closed cup)

Disposal Workflow Diagram
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Spill Event

Start: Generation of
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(Especially Water)

4. Use Leak-Proof,
Compatible Container

5. Label Container:
'Hazardous Waste'

'Chlorodiphenylmethane'
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for Proper Disposal

Spill Occurs
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Immediate Action
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of chlorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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